[R-(R*,S*)]-alpha-(1-Aminoethyl)-4-fluorobenzenemethanol

• Molecular Formula: C9H12FNO
• Molecular Weight: 169.20 g/mol
• IUPAC Name: (1R,2S)-2-amino-1-(4-fluorophenyl)propan-1-ol
• InChI: InChI=1S/C9H12FNO/c1-6(11)9(12)7-2-4-8(10)5-3-7/h2-6,9,12H,11H2,1H3/t6-,9-/m0/s1
• InChI Key: NFIUKBOGCIKNNF-RCOVLWMOSA-N
• Isomeric SMILES: C[C@@H]([C@@H](C1=CC=C(C=C1)F)O)N
• Canonical SMILES: CC(C(C1=CC=C(C=C1)F)O)N

Description

[R-(R*,S*)]-alpha-(1-Aminoethyl)-4-fluorobenzenemethanol is a chiral compound with significant interest in various scientific fields. This compound features a fluorine atom attached to a benzene ring, an aminoethyl group, and a methanol group, making it a versatile molecule for research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [R-(R*,S*)]-alpha-(1-Aminoethyl)-4-fluorobenzenemethanol typically involves the following steps:

Starting Materials: The synthesis begins with commercially available 4-fluorobenzaldehyde.

Formation of Intermediate: The 4-fluorobenzaldehyde undergoes a reductive amination with an appropriate amine to form an intermediate.

Reduction: The intermediate is then reduced using a reducing agent such as sodium borohydride or lithium aluminum hydride to yield the final product.

Industrial Production Methods

In an industrial setting, the production of [R-(R*,S*)]-alpha-(1-Aminoethyl)-4-fluorobenzenemethanol may involve continuous flow reactors to optimize reaction conditions and improve yield. The use of catalysts and automated systems ensures consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using agents such as sodium borohydride.

Substitution: The fluorine atom on the benzene ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products

Oxidation: Corresponding carboxylic acids or ketones.

Reduction: Alcohols or amines.

Substitution: Various substituted benzene derivatives.

Scientific Research Applications

Chemistry

In chemistry, [R-(R*,S*)]-alpha-(1-Aminoethyl)-4-fluorobenzenemethanol is used as a building block for synthesizing more complex molecules. Its unique structure allows for the creation of diverse chemical libraries for drug discovery.

Biology

In biological research, this compound is used to study enzyme interactions and receptor binding due to its chiral nature and functional groups.

Medicine

In medicine, [R-(R*,S*)]-alpha-(1-Aminoethyl)-4-fluorobenzenemethanol is investigated for its potential therapeutic properties, including its role as a precursor for pharmaceutical compounds.

Industry

Industrially, this compound is used in the synthesis of agrochemicals, dyes, and other specialty chemicals.

Mechanism of Action

The mechanism of action of [R-(R*,S*)]-alpha-(1-Aminoethyl)-4-fluorobenzenemethanol involves its interaction with specific molecular targets such as enzymes or receptors. The compound’s functional groups allow it to form hydrogen bonds and other interactions, influencing biological pathways and processes.

Comparison with Similar Compounds

Similar Compounds

• [R-(R,S)]-alpha-(1-Aminoethyl)-4-chlorobenzenemethanol**: Similar structure but with a chlorine atom instead of fluorine.
• [R-(R,S)]-alpha-(1-Aminoethyl)-4-bromobenzenemethanol**: Similar structure but with a bromine atom instead of fluorine.

Uniqueness

The presence of the fluorine atom in [R-(R*,S*)]-alpha-(1-Aminoethyl)-4-fluorobenzenemethanol imparts unique properties such as increased metabolic stability and altered electronic effects, making it distinct from its analogs.